2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid
• InChI: InChI=1S/C15H12Cl2O3/c1-2-20-10-4-6-11(14(17)8-10)9-3-5-12(15(18)19)13(16)7-9/h3-8H,2H2,1H3,(H,18,19)
• InChI Key: PPFILRQZELSDJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)Cl)Cl
• Molecular Formula: C15H12Cl2O3
• DSSTOX Substance ID: DTXSID80691692
• Molecular Weight: 311.2 g/mol
• CAS RN: 1261914-06-0

Description

2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95%, also known as CCEPA, is an organic compound with a molecular formula of C14H11Cl3O3. It is a white crystalline solid with a melting point of 160-162°C. CCEPA is a building block used in organic synthesis and is widely used in the pharmaceutical and agricultural industries.

Mechanism of Action

2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95% is an organic compound and its mechanism of action is not well understood. However, it is believed to interact with other organic compounds to form complexes, which can then be used in organic synthesis. Additionally, 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95% is believed to act as a catalyst in the formation of polymers and other materials.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95% have not been extensively studied. However, it is believed to have a low toxicity and is not known to be harmful to humans.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95% in lab experiments include its availability, low cost, and ease of use. Additionally, 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95% is a versatile building block, which can be used in the synthesis of a wide range of organic compounds. The main limitation of using 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95% in lab experiments is that it is not very stable, and may degrade over time.

Future Directions

Future research on 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95% could focus on its biochemical and physiological effects, as well as its mechanism of action. Additionally, further research could be conducted on the synthesis of 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95%, as well as its applications in organic synthesis. Additionally, research could be conducted on the development of more stable forms of 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95%, as well as the development of novel compounds based on 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95%. Finally, research could be conducted on the use of 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95% in the synthesis of polymers and other materials.

Synthesis Methods

2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95% can be synthesized from 4-ethoxybenzoic acid and 2-chloro-4-chloromethylbenzoic acid. The reaction is carried out in a three-step process. The first step involves the reaction of 4-ethoxybenzoic acid with 2-chloro-4-chloromethylbenzoic acid in the presence of an acid catalyst. The second step involves the reaction of the resulting product with a base such as sodium hydroxide to yield 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95%. The third step involves the recrystallization of the product to obtain a pure form of the compound.

Scientific Research Applications

2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95% has been widely used in scientific research as a building block for organic synthesis. Its wide range of applications include the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of polymers and other materials. Additionally, 2-Chloro-4-(2-chloro-4-ethoxyphenyl)benzoic acid, 95% has been used in the synthesis of novel bioactive compounds and as an intermediate in the synthesis of other organic compounds.